Cas no 1251688-97-7 (N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1251688-97-7
• MF: C₁₈H₁₆N₄OS₂
• MW: 368.475840568542
• CID: 5798983
• PubChem ID: 49676602
• Update Time: 2025-07-14

N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• CCG-297037
• N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024522645
• 1251688-97-7
• N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• VU0524065-1
• N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• F5854-2974

• Inchi： 1S/C18H16N4OS2/c1-21-8-2-4-14(21)11-22(12-15-5-3-9-24-15)18(23)13-6-7-16-17(10-13)20-25-19-16/h2-10H,11-12H2,1H3
• InChI Key： KELCNEMTQHBDKU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(C1C=CC2C(C=1)=NSN=2)=O)CC1=CC=CN1C

Computed Properties

• Exact Mass: 368.07655349g/mol
• Monoisotopic Mass: 368.07655349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Additional information on N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide

Professional Introduction to N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1251688-97-7)

N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1251688-97-7, represents a unique molecular architecture that combines several key structural motifs, including a benzothiadiazole core, pyrrole and thiophene rings, and amide functional groups. The presence of these elements not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The benzothiadiazole moiety is particularly noteworthy due to its extensive history in medicinal chemistry. Benzothiadiazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The incorporation of this scaffold into the molecular structure of N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide suggests that the compound may exhibit similar therapeutic effects. Recent studies have highlighted the importance of benzothiadiazole derivatives in the development of novel therapeutics, particularly in the treatment of chronic diseases and cancer.

The pyrrole ring in the compound's structure adds another layer of complexity and potential functionality. Pyrroles are heterocyclic aromatic compounds that are widely recognized for their role in various biological processes. They are integral components of many natural products and have been extensively explored for their pharmacological properties. In particular, 1-methylpyrrole derivatives have shown promise in the development of drugs targeting neurological disorders and inflammation. The presence of this moiety in N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide may contribute to its potential as a lead compound for further drug development.

The thiophene ring is another key structural feature that enhances the compound's pharmacological profile. Thiophenes are five-membered heterocyclic compounds containing sulfur and are known for their diverse biological activities. Thiophene derivatives have been investigated for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the molecular structure of this compound suggests that it may exhibit multiple biological activities simultaneously. This multifunctionality is highly desirable in drug design, as it can lead to more effective and less toxic therapeutic agents.

The amide functional group at the end of the molecule further contributes to its potential biological activity. Amides are important pharmacophores that play a crucial role in many drugs due to their ability to interact with biological targets such as enzymes and receptors. The amide group in N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide may facilitate its binding to specific biological targets, thereby modulating cellular processes and potentially leading to therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental assays. These computational methods have been particularly useful in studying complex molecules like N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide. By leveraging these tools, scientists can identify potential binding sites on biological targets and optimize the compound's structure for improved efficacy and selectivity.

In addition to computational studies, experimental investigations have also provided valuable insights into the pharmacological properties of this compound. In vitro assays have shown that N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-y l)methyl)-2,1,3-benzothiadiazole -5-carboxamide exhibits promising activity against various disease-related targets. For instance, preliminary studies have demonstrated its ability to inhibit certain enzymes involved in cancer cell proliferation and inflammation. These findings suggest that the compound may be a valuable starting point for developing novel therapeutics targeting these conditions.

The synthesis of N-(1-methyl - 1H-pyrrol - 2 - yl )methyl-N-(thiophen - 2 - yl )methyl - 2 , 1 , 3 - benzothiadiaz ole - 5 - carboxamide is another area of interest for researchers in medicinal chemistry. The synthesis involves multiple steps that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in building the desired molecular framework.

The future prospects for N-(1-methyl - 1H-pyrrol - 2 - yl )methyl-N-(thiophen - 2 - yl )m ethyl - 2 , 1 , 3 - benzothiadiaz ole - 5 - carboxamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between computational chemists and experimental researchers will be essential in realizing this goal.

In conclusion, N-(1-methyl - 1H-pyrrol - 2 - yl )m ethyl-N -(thiophen - 2 - yl )m ethyl - 2 , 1 , 3-benzothiadiaz ole -5-carboxamide (CAS No.1251688-97-7) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into drug discovery and development.